Cas no 4698-30-0 (4-amino-2-methylphenol sulfate (2:1))

• Product Name: 4-amino-2-methylphenol sulfate (2:1)
• CAS No: 4698-30-0
• MF: C₁₄H₂₀N₂O₆S
• MW: 344.383402824402
• CID: 1522632
• PubChem ID: 78426
• Update Time: 2025-04-21

4-amino-2-methylphenol sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methylphenol sulfate (2:1)
• DTXSID6063565
• Phenol, 4-amino-2-methyl-, sulfate (2:1)
• Phenol, 4-amino-2-methyl-, sulfate (2:1) (salt)
• 4698-30-0

• Inchi： 1S/2C7H9NO.H2O4S/c2*1-5-4-6(8)2-3-7(5)9;1-5(2,3)4/h2*2-4,9H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： UKRWQRGQHBHTHZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OC1=CC=C(C=C1C)N.OC1=CC=C(C=C1C)N

Computed Properties

• Exact Mass: 344.1043
• Monoisotopic Mass: 344.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176A^2

Experimental Properties

• Boiling Point: 278.8°C at 760 mmHg
• Flash Point: 122.4°C
• PSA: 167.1